Cas no 1105222-55-6 (7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide
• CAS No: 1105222-55-6
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 6171451
• PubChem ID: 30859183
• Update Time: 2025-11-07

7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide
• 7-methoxy-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzofuran-2-carboxamide
• F5323-0163
• 1105222-55-6
• 7-methoxy-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-1-benzofuran-2-carboxamide
• AKOS024506790

• Inchi： 1S/C17H17N3O3/c1-20-16(11-6-4-7-12(11)19-20)18-17(21)14-9-10-5-3-8-13(22-2)15(10)23-14/h3,5,8-9H,4,6-7H2,1-2H3,(H,18,21)
• InChI Key： OXJYMNFDWBWZTM-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(NC1=C2C(CCC2)=NN1C)=O)OC

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.3Ų

Additional information on 7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide

Recent Advances in the Study of 7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide (CAS: 1105222-55-6)

The compound 7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide (CAS: 1105222-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The benzofuran moiety, coupled with the cyclopentapyrazole ring, provides a rigid framework that enhances binding affinity to specific biological targets. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the compound's interaction with target proteins, particularly those involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated promising results for 7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide. For instance, preclinical trials have shown its efficacy in inhibiting key enzymes like COX-2 and kinases associated with tumor progression. The compound's selectivity and low toxicity profile make it a viable candidate for further development as a therapeutic agent. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent research phases.

The synthesis of this compound has also seen advancements, with recent publications reporting improved yields and purity through optimized reaction conditions. Green chemistry approaches, including the use of catalytic systems and solvent-free reactions, have been explored to enhance the sustainability of the synthesis process. These methodological improvements are critical for scaling up production for clinical trials.

In conclusion, 7-methoxy-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1-benzofuran-2-carboxamide represents a promising scaffold for drug development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.